Sodium arsanilate

• IUPAC Name: sodium;(4-aminophenyl)-hydroxyarsinate
• InChI: InChI=1S/C6H8AsNO3.Na/c8-6-3-1-5(2-4-6)7(9,10)11;/h1-4H,8H2,(H2,9,10,11);/q;+1/p-1
• InChI Key: OUFRIWNNMFWZTM-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1N)[As](=O)(O)[O-].[Na+]
• Molecular Formula: C6H7AsNNaO3
• DSSTOX Substance ID: DTXSID2026022
• Molecular Weight: 239.04 g/mol
• Physical Description: Sodium arsanilate appears as a white crystalline, odorless powder. Slightly denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals., White odorless solid; Hygroscopic; [HSDB] Crystalline powder; [MSDSonline]
• Solubility: less than 1 mg/mL at 70.7 °F (NTP, 1992), Sol 1 in 3 of water and 1 in 150 of alcohol; practically insol in chloroform and ether
• Color/Form: White or creamy-white granular powder
• CAS RN: 127-85-5

Description

Sodium arsanilate, also known as arsanilic acid sodium salt, is a chemical compound with the molecular formula C6H7AsNNaO3. It is an odorless, creamy-white powder. It is used in various applications including as a medication and in the production of other chemicals.

Synthesis Analysis

The synthesis of this compound was first reported in 1863 by Antoine Béchamp and became the basis of the Bechamp reaction. The process involves the reaction of aniline and arsenic acid via an electrophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound consists of a three-dimensional network. The molecular formula is C6H7AsNNaO3, with an average mass of 239.036 Da and a monoisotopic mass of 238.953964 Da.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. One of the main reactions in experimental conditions is Na+H2O→NaOH+H, and OH is produced by H2O+H→H2+OH.

Physical And Chemical Properties Analysis

This compound is soluble in water. It has a density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors, number of H bond donors, number of freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD (pH 5.5), ACD/BCF (pH 5.5), ACD/KOC (pH 5.5), ACD/LogD (pH 7.4), ACD/BCF (pH 7.4), ACD/KOC (pH 7.4), polar surface area, polarizability, surface tension, and molar volume.

Scientific Research Applications

• Vestibular Lesions in Rats : Sodium arsanilate is used for chemical vestibular lesioning in rats. It causes damage restricted to the vestibular sensory organs, leading to atrophy similar to that observed in humans with vestibular deficits. This application aids in understanding vestibular disorders such as Ménière's disease (Vignaux et al., 2012).

• Aqueous Rechargeable Sodium-Ion Batteries : In a study exploring sodium-ion batteries, this compound wasn't directly involved, but the research on sodium-based batteries is relevant to understanding the broader context of sodium compounds in energy storage applications (Deng et al., 2015).

• Poultry Feed Additive : this compound has been used as a growth stimulant in poultry, potentially by altering bacterial metabolism in the animal's tract. It is part of the phenylarsonic acids group used in veterinary medicine (Frost, 1953).

• Immunotherapy for Arsenic Poisoning : Research investigated the use of immunotherapy to treat sodium arsanite toxicity, where antibodies reactive with arsanilic acid and sodium arsenite were produced. This study suggests potential applications in treating arsenic poisoning (Leikin et al., 1991).

• Growth Stimulants in Pigs : this compound, among other compounds, was studied for its growth-stimulating properties in pigs, showing comparable effects to dietary copper supplements (Barber et al., 1971).

• Inducing Diarrhea in Swine : this compound was used to induce diarrhea in swine to study the carrier state of swine dysentery. This application suggests a potential role in veterinary diagnostics (Olson & Rodabaugh, 1986).

• Safety in Poultry Feeds : A study on the safety and toxicity of this compound in young turkeys determined its maximum safe dietary level and effects on body weight and feed consumption (Al-Timimi & Sullivan, 1972).

• Vestibular Dysfunction in Rats : Research on intratympanic injections of this compound in rats showed postural changes consistent with labyrinthectomized rats, offering an alternative to more invasive techniques (Hunt et al., 1987).

• Vestibular Dysfunction in Meadow Voles : Another study used this compound to induce vestibular dysfunction in meadow voles, observing effects on posture, locomotor activity, and swimming behavior. This helps understand the effects of vestibular dysfunction on behavior (Ossenkopp et al., 1992).

• Feed Analysis : A method was developed for determining arsanilic acid in feeds using high-performance liquid chromatography, important for feed safety and regulation (Li De-fa, 2008).

• Effectiveness in Poultry Infection : this compound was effective in preventing spirochetosis in chickens infected with Borrelia anserina, suggesting its use in poultry health management (Drumev & Stoianova, 1976).

• Detection in Poultry Litter : The review highlights the need for better understanding of organoarsenicals like this compound in poultry litter, emphasizing environmental and toxicological concerns (Mangalgiri et al., 2015).

• Effects on Selenium Utilization in Swine : A study examined the effects of arsanilic acid on the utilization of selenium in swine diets, important for animal health and nutrition (Hitchcock et al., 1978).

• Structures of this compound Salts : The study detailed the structures of hydrated salts of this compound, contributing to the understanding of its chemical properties (Smith & Wermuth, 2014).

• Dairy Calf Nutrition : Research on supplementing dairy calf diets with this compound found no significant impact on growth or health, indicating its limited utility in this context (Hardison et al., 1958).

• Behavioral Effects in Rats : this compound-induced vestibular dysfunction in rats was studied for its effects on behavior, providing insights into the neurological impact of vestibular disorders (Ossenkopp et al., 1990).

• Aqueous Rechargeable Sodium-Ion Battery : This research on a novel sodium-ion battery using this compound-related materials highlights the potential of sodium-based technologies in energy storage (Lim et al., 2018).

Safety and Hazards

Sodium arsanilate is toxic; inhalation, ingestion, or skin contact with the material may cause severe injury or death. Contact with molten substance may cause severe burns to skin and eyes. Effects of contact or inhalation may be delayed. Fire may produce irritating, corrosive, and/or toxic gases.

Relevant Papers

Several papers have been published on this compound. For example, a study titled “Evaluation of the chemical model of vestibular lesions induced by arsanilate in rats” used this compound to induce vestibular lesions in rats. Another study titled “Experimental and numerical reaction analysis on sodium-water chemical reaction field” aimed to clarify the sodium-water reaction mechanisms using an elementary reaction analysis.

Mechanism of Action

Target of Action

Sodium arsanilate, also known as Atoxyl, is an arsenic compound . It primarily targets the Actin, alpha cardiac muscle 1 . This protein plays a crucial role in cell motility, structure, and integrity .

Mode of Action

It is known that it interacts with its targets, leading to changes at the molecular level . The compound has a dual mode of action: it acts as a transcription factor that binds to glucocorticoid response elements (GRE), both for nuclear and mitochondrial DNA, and as a modulator of other transcription factors .

Biochemical Pathways

This compound affects various biochemical pathways. Arsenic bioremediation involves different pathways such as uptake, accumulation, reduction, oxidation, methylation, and demethylation . Each of these pathways has a certain set of genes and proteins to carry out the mechanism of arsenic biotransformation .

Pharmacokinetics

It’s known that this compound is used mainly in veterinary medicine as an anthelmintic and as a growth promoter in animal feed .

Result of Action

The molecular and cellular effects of this compound’s action are significant. For instance, this compound induces a significant increase in the number of TNFα-Ir cells in the medial and inferior vestibular nuclei on both sides . These changes are detectable as early as 4 hours after vestibular lesion, persist at 1 day, and regain nearly normal values at 3 days .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, this compound is soluble in water , which can affect its distribution and action in the body. Furthermore, it’s important to note that this compound is classified as a poison , and therefore, its use and disposal must be managed carefully to prevent environmental contamination.

Q & A

Q1: How does sodium arsanilate exert its effects on swine dysentery?

A1: Research suggests that this compound might not directly eliminate the causative agent of swine dysentery, Treponema hyodysenteriae. Instead, it seems to induce diarrhea in asymptomatic carrier pigs, potentially by disrupting the gut microbiome or irritating the intestinal lining. This effect was observed even when the Treponema hyodysenteriae strain was resistant to this compound [, , ].

Q2: How does this compound affect the vestibular system?

A3: Intratympanic injections of this compound are known to induce vestibular dysfunction in rats, mimicking the effects of labyrinthectomy. This suggests a direct toxic effect on the vestibular hair cells or neurons within the inner ear [, , , , , ].

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C6H7AsNNaO3, and its molecular weight is 239.05 g/mol.

Q4: Is there information available on the material compatibility and stability of this compound under various conditions?

A4: The provided research papers primarily focus on the biological effects of this compound. Information regarding its material compatibility and stability under different conditions requires further investigation.

Q5: Does this compound exhibit any catalytic properties?

A5: The provided research papers do not mention any catalytic properties of this compound. Its applications seem to be primarily related to its biological effects.

Q6: Have there been any computational studies conducted on this compound?

A6: While the provided papers don't directly discuss computational studies, QSAR (Quantitative Structure-Activity Relationship) models could be developed to explore the relationship between the structure of this compound and its biological activity. This could help in understanding its mechanism of action and potentially designing more effective and less toxic analogs.

Q7: What are the stability challenges associated with formulating this compound?

A7: The research papers primarily focus on the use of this compound in feed or as a solution. Further research is needed to understand the stability challenges and potential formulation strategies for improving its stability, solubility, or bioavailability in different pharmaceutical dosage forms.

Q8: What are the SHE regulations surrounding the use of this compound?

A8: Due to its arsenic content and potential toxicity, the use of this compound is strictly regulated. Specific regulations vary between countries and depend on the intended application. It's crucial to consult and adhere to the relevant guidelines and regulations.

Q9: What is the ADME profile of this compound in animals?

A11: While specific ADME data isn't detailed in the papers, it's known that organic arsenicals can be absorbed from the gastrointestinal tract. They are primarily metabolized in the liver and excreted mainly in the urine. Further studies are needed to understand the detailed PK/PD profile of this compound in different species [].

Q10: What in vitro and in vivo models have been used to study the efficacy of this compound?

A12: Several studies employed animal models, particularly swine and poultry, to investigate the efficacy of this compound against infections like swine dysentery and avian spirochetosis. These studies involved experimentally infecting animals and then administering this compound to evaluate its therapeutic potential [, , , , , ].

Q11: Has resistance to this compound been observed in any organisms?

A13: Yes, resistance to this compound has been documented in Treponema hyodysenteriae, the bacterium responsible for swine dysentery []. The development of resistance highlights the need for alternative treatments and emphasizes the importance of responsible antimicrobial use in veterinary medicine.

Q12: What are the known toxicological effects of this compound?

A14: this compound, like other organic arsenicals, can be toxic at high doses. Symptoms of toxicity may include gastrointestinal upset, neurological effects, and organ damage. Long-term exposure to arsenic can lead to various health problems, including cancer. It's essential to use this compound responsibly and under the guidance of a veterinarian or physician [, , ].